Cas no 2306248-17-7 (((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol)

• Product Name: ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol
• CAS No: 2306248-17-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6794622
• PubChem ID: 86332669
• Update Time: 2025-06-28

((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2306248-17-7
• ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol

• Inchi： 1S/C6H13NO2/c7-6-1-2-9-4-5(6)3-8/h5-6,8H,1-4,7H2/t5-,6+/m1/s1
• InChI Key： MPTPDMSEEPOHOV-RITPCOANSA-N
• SMILES： O1CC[C@@H]([C@H](CO)C1)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol

Introduction to ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol (CAS No. 2306248-17-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol (CAS No. 2306248-17-7) has emerged as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its specific stereochemistry and chemical composition, has garnered attention in the field of medicinal chemistry for its potential applications in drug design and synthesis.

The stereochemical configuration of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol is a critical factor that influences its biological activity. The presence of the (3R,4S) stereocenters suggests a high degree of specificity in its interactions with biological targets. This stereochemical precision is often a key determinant in the efficacy and selectivity of pharmaceutical compounds. The pyran ring system in this molecule contributes to its structural stability and flexibility, which are essential attributes for a compound intended for biological use.

Recent research in the field of drug discovery has highlighted the importance of chiral molecules in developing novel therapeutics. The (3R,4S)-configuration of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol aligns with this trend, as it exemplifies how stereochemistry can be leveraged to enhance pharmacological properties. Studies have demonstrated that such chiral compounds can exhibit enhanced binding affinity and reduced toxicity compared to their racemic counterparts.

The chemical synthesis of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol involves intricate organic transformations that require precise control over reaction conditions. The synthesis typically begins with the construction of the pyran ring system, followed by the introduction of the amine and hydroxymethyl groups at the designated positions. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereochemical purity.

In terms of biological activity, preliminary studies on ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol have shown promising results in several pharmacological assays. Its structural motif is reminiscent of known bioactive scaffolds, suggesting potential interactions with various biological targets. For instance, the amine group can serve as a hydrogen bond acceptor or donor, which is crucial for binding to proteins and enzymes. Additionally, the hydroxymethyl group may participate in hydrophobic interactions, further enhancing binding affinity.

The pharmaceutical relevance of this compound is underscored by its potential applications in treating a range of diseases. Researchers are exploring its efficacy in models of neurological disorders, where chiral compounds have shown particular promise. The unique stereochemistry of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol may enable it to interact selectively with disease-causing targets while minimizing side effects.

Advances in computational chemistry have also facilitated the study of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol. Molecular modeling techniques have been used to predict its binding modes and interactions with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the development process and improve the likelihood of success in drug discovery.

The synthetic accessibility of ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol is another important consideration. Efficient synthetic routes are essential for producing sufficient quantities of the compound for preclinical and clinical studies. Recent innovations in synthetic chemistry have made it possible to streamline production processes while maintaining high yields and purity standards. This progress is critical for advancing the compound towards therapeutic applications.

In conclusion, ((3R,4S)-4-Aminotetrahydro-2H-pyran-3-yl)methanol (CAS No. 2306248-17-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The compound's stereochemical configuration, chemical synthesis, and biological potential make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.